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Compound of Interest

Compound Name:
2,2',3,4,4',5,6,6'-

Octabromodiphenyl ether

CAS No.: 446255-54-5

Cat. No.: B1493883

Get Quote

Executive Summary
BDE-204 is a specific congener of polybrominated diphenyl ethers (PBDEs), historically used

as flame retardants.[1][2][3] While less abundant in commercial mixtures than BDE-209

(DecaBDE), BDE-204 is a critical analyte because it accumulates in the environment via the

photolytic and metabolic debromination of highly brominated congeners. Its high molecular

weight and steric bulk present unique challenges in both solubility for toxicological assays and

thermal stability during gas chromatography.

Chemical Identity & Structural Characterization[4][5]
[6]
Nomenclature and Identifiers[7]

IUPAC Name: 2,2',3,4,4',5,6,6'-Octabromodiphenyl ether[2][3][4][5]

Common Name: BDE-204 (PBDE Congener 204)[2]
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CAS Registry Number: 446255-54-5 (Specific isomer); 32536-52-0 (Generic OctaBDE

mixture)

Chemical Formula: C₁₂H₂Br₈O[6][7]

Molecular Weight Calculation
Precise molecular weight is essential for mass spectrometry (MS) calibration, particularly when

using Isotope Dilution Mass Spectrometry (IDMS).

Calculation based on IUPAC Standard Atomic Weights:

Carbon (C):

Da

Hydrogen (H):

Da

Oxygen (O):

Da

Bromine (Br):

Da

Total Average Molecular Weight:801.38 g/mol [8]

Monoisotopic Mass (for MS selection): Using the dominant isotopes (

,

,

,

):

Da
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Note: Due to the 8 bromine atoms, the isotopic envelope is complex. The most abundant

isotopologue typically contains a mix of

and

.

Structural Topology and Sterics
BDE-204 is characterized by a high degree of ortho-substitution (2,2',6,6').

Steric Hindrance: The presence of four bromine atoms in the ortho positions (adjacent to the

ether linkage) severely restricts rotation around the ether bond. This creates a high energy

barrier, potentially leading to atropisomerism (stable rotational isomers) under biological

conditions.

Lipophilicity: The molecule is extremely hydrophobic (Log

), driving rapid partitioning into lipid bilayers and adipose tissue.

Structural Visualization
The following diagram illustrates the specific substitution pattern of BDE-204.

Ring A (Phenyl)

Ring B (Phenyl)

C1 (Ether Link) C2-Br

Oxygen (Ether)

C3-Br C4-Br C5-Br
C6-Br

C1' (Ether Link)

C2'-Br C3'-H C4'-Br C5'-H
C6'-Br

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1493883/docs?utm_src=pdf-body-img#technical-guide-molecular-weight-structure-and-analysis-of-bde-204
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Schematic representation of BDE-204 showing the ether linkage and the

2,2',3,4,4',5,6,6' bromination pattern. Red nodes indicate Bromine substitution.

Physicochemical Properties Summary
Property Value Context

Molecular Weight 801.38 g/mol
High MW limits volatility;

requires short GC columns.

Physical State Solid (White powder) Standard state at 25°C.

Melting Point ~190–200°C
High melting point due to

symmetry and MW.

Water Solubility < 1 µg/L (Est.)

Practically insoluble; requires

organic solvents

(Nonane/Toluene).

Log Kow > 8.0
Indicates high bioaccumulation

potential.

Vapor Pressure Extremely Low
Primarily associated with

particulate matter in air.

Analytical Protocol: Determination by GC-HRMS
Analyzing BDE-204 is technically demanding due to its thermal instability. High temperatures in

the GC injector can cause debromination (loss of Br atoms), leading to false identification of

lower congeners (e.g., HeptaBDEs).

Method Principle
Isotope Dilution High-Resolution Mass Spectrometry (GC-HRMS) is the gold standard.

Internal Standard:

-labeled BDE-204 (or

-BDE-209 if 204 is unavailable) must be spiked before extraction to correct for losses.
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Ionization: Electron Impact (EI) or Electron Capture Negative Ionization (ECNI). ECNI is

more sensitive for high-Br congeners but provides less structural information than EI.

Step-by-Step Workflow
Phase 1: Sample Preparation

Spiking: Add 5 ng of

-BDE-204 surrogate standard to the sample (sediment/tissue).

Extraction:

Solids: Soxhlet extraction with Toluene (24 hours). Toluene is preferred over

Hexane/Acetone for Octa- and DecaBDEs due to better solubility.

Liquids: Liquid-Liquid Extraction (LLE) with Dichloromethane (DCM).

Cleanup (Critical):

Acid Silica Gel: Remove lipids. (Caution: Ensure acid strength does not degrade the ether

bond, though PBDEs are generally stable to sulfuric acid).

Gel Permeation Chromatography (GPC): Essential for removing high-molecular-weight

biomolecules that foul the GC liner.

Phase 2: Instrumental Analysis (GC-HRMS)
Column Selection: Use a short, thin-film column (e.g., DB-5MS, 15m

0.25mm

0.1µm).

Reasoning: A shorter column reduces residence time, minimizing thermal degradation. A

thin film (0.1µm) allows elution at lower temperatures.

Injection: Programmable Temperature Vaporizer (PTV) or Cool On-Column.
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Protocol: Inject at 60°C, ramp rapidly to 300°C. Avoid hot splitless injections (>280°C) if

possible to prevent discrimination against high-MW congeners.

Mass Spectrometry (SIM Mode):

Monitor molecular ion clusters

and

if using EI.

Monitor bromine isotopes (

79, 81) if using ECNI (highest sensitivity).

Analytical Workflow Diagram
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GC-HRMS Configuration
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Caption: Optimized workflow for BDE-204 analysis minimizing thermal degradation.
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Toxicological & Research Context
Relevance in Drug Development & Toxicology
While BDE-204 is not a drug candidate, it acts as a reference toxicant in Endocrine Disruptor

Screening Programs (EDSP).

Mechanism: BDE-204 mimics thyroid hormones (T3/T4) due to structural similarity

(halogenated diphenyl ether backbone). It competes for binding with transthyretin (TTR) and

thyroid hormone receptors.

Assay Preparation:

Solubility Limit: BDE-204 is insoluble in water. Stock solutions must be prepared in DMSO

or Nonane.

Cell Culture Dosing: When dosing aqueous cell media, the final DMSO concentration must

be kept <0.1% to avoid solvent toxicity. Due to BDE-204's extreme lipophilicity, it may

adhere to plastic well plates; glass-coated plates or pre-saturation protocols are

recommended.

Environmental Fate
BDE-204 is rarely the primary product; it is often a degradation product of BDE-209

(DecaBDE). Photolytic debromination of BDE-209 removes bromine atoms sequentially,

forming OctaBDEs like BDE-204. This makes BDE-204 a marker for "aged" contamination

where DecaBDE has broken down over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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